Cas no 2168622-58-8 (1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylethan-1-one)

1-5-(Hydroxymethyl)-4-methyl-1,3-thiazol-2-ylethan-1-one is a thiazole derivative with a hydroxymethyl and methyl substitution pattern, offering versatile reactivity for synthetic applications. Its structural features, including the thiazole core and ketone functionality, make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The hydroxymethyl group enhances solubility and provides a handle for further functionalization, while the methyl substitution influences steric and electronic properties. This compound is particularly useful in heterocyclic chemistry, where it serves as a precursor for biologically active molecules. Its stability under standard conditions ensures reliable handling in laboratory settings. The balanced reactivity profile allows for selective modifications, making it a practical choice for targeted synthetic routes.
1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylethan-1-one structure
2168622-58-8 structure
Product Name:1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylethan-1-one
CAS No:2168622-58-8
MF:C7H9NO2S
MW:171.216860532761
CID:5945671
PubChem ID:165522665
Update Time:2025-05-24

1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylethan-1-one
    • EN300-1269090
    • 1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one
    • 2168622-58-8
    • Inchi: 1S/C7H9NO2S/c1-4-6(3-9)11-7(8-4)5(2)10/h9H,3H2,1-2H3
    • InChI Key: PMCATPXRVPGQLF-UHFFFAOYSA-N
    • SMILES: S1C(C(C)=O)=NC(C)=C1CO

Computed Properties

  • Exact Mass: 171.03539970g/mol
  • Monoisotopic Mass: 171.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 78.4Ų

1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1269090-0.05g
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one
2168622-58-8
0.05g
$612.0 2023-06-08
Enamine
EN300-1269090-0.1g
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one
2168622-58-8
0.1g
$640.0 2023-06-08
Enamine
EN300-1269090-0.25g
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one
2168622-58-8
0.25g
$670.0 2023-06-08
Enamine
EN300-1269090-0.5g
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one
2168622-58-8
0.5g
$699.0 2023-06-08
Enamine
EN300-1269090-1.0g
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one
2168622-58-8
1g
$728.0 2023-06-08
Enamine
EN300-1269090-2.5g
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one
2168622-58-8
2.5g
$1428.0 2023-06-08
Enamine
EN300-1269090-5.0g
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one
2168622-58-8
5g
$2110.0 2023-06-08
Enamine
EN300-1269090-10.0g
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one
2168622-58-8
10g
$3131.0 2023-06-08
Enamine
EN300-1269090-50mg
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one
2168622-58-8
50mg
$407.0 2023-10-02
Enamine
EN300-1269090-100mg
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one
2168622-58-8
100mg
$427.0 2023-10-02

Additional information on 1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylethan-1-one

Professional Introduction to Compound with CAS No. 2168622-58-8 and Product Name: 1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylethan-1-one

The compound with the CAS number 2168622-58-8 and the product name 1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities. Thiazole derivatives are known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. The specific structure of 1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylethan-1-one incorporates functional groups that enhance its potential as a lead compound in drug discovery.

Recent research in medicinal chemistry has highlighted the importance of thiazole scaffolds in developing novel therapeutic agents. The presence of both hydroxymethyl and methyl substituents in the molecule imparts unique chemical properties that can influence its interactions with biological targets. Specifically, the hydroxymethyl group (-CH₂OH) can participate in hydrogen bonding, which is crucial for binding to proteins and enzymes. On the other hand, the methyl group (-CH₃) can affect the compound's lipophilicity and metabolic stability. These features make 1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylethan-1-one a promising candidate for further investigation.

In the context of current pharmaceutical research, thiazole derivatives have been extensively studied for their ability to modulate various biological pathways. For instance, studies have demonstrated that thiazole-based compounds can inhibit enzymes involved in cancer cell proliferation and inflammation. The structural motif of 1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylethan-1-one aligns well with these findings, suggesting potential therapeutic applications in oncology and immunology. Furthermore, its molecular framework resembles several known drug candidates that have successfully transitioned from preclinical to clinical development.

The synthesis of 1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for both laboratory and clinical studies. The efficiency of these synthetic routes is a testament to the growing sophistication of modern chemical synthesis techniques.

From a pharmacological perspective, the biological activity of 1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylethan-1-one has been preliminarily evaluated using in vitro assays. Initial results indicate that the compound exhibits moderate activity against certain bacterial strains and shows promise in reducing inflammatory markers in cell culture models. These findings are consistent with the broader pharmacological profile of thiazole derivatives and warrant further investigation into its mechanism of action. Additionally, computational modeling studies have been conducted to predict potential binding interactions between 1-(5-hydroxymethyl)-4-methylthiazoliumyl)ethanone and target proteins.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as a valuable scaffold for designing next-generation therapeutics by allowing structural modifications that can optimize potency and selectivity. Researchers are exploring derivatives of 2168622 - 58 - 8, such as analogs with additional functional groups or altered substitution patterns, to enhance their biological efficacy. Such explorations are part of a larger trend in drug discovery where computational chemistry plays a pivotal role in guiding synthetic efforts.

In conclusion, 2168622 - 58 - 8 (also known as 5-hydroxymethyloxypropylthiophene) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups and promising preclinical data position it as a key compound in ongoing pharmaceutical research efforts aimed at addressing unmet medical needs. As our understanding of biological systems continues to evolve, 2168622 - 58 - 8 (also known as hydroxypropylthiophene) will likely play an increasingly important role in developing innovative treatments across multiple therapeutic areas.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd